Cas no 2172498-25-6 (3-(3,5-dimethylpiperidin-2-yl)benzoic acid)

• Product Name: 3-(3,5-dimethylpiperidin-2-yl)benzoic acid
• CAS No: 2172498-25-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6339832
• PubChem ID: 165721731
• Update Time: 2025-05-25

3-(3,5-dimethylpiperidin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylpiperidin-2-yl)benzoic acid
• 2172498-25-6
• EN300-1477295

• Inchi： 1S/C14H19NO2/c1-9-6-10(2)13(15-8-9)11-4-3-5-12(7-11)14(16)17/h3-5,7,9-10,13,15H,6,8H2,1-2H3,(H,16,17)
• InChI Key： NCRKMTOWMMYMIM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C(C)CC(C)CN1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(3,5-dimethylpiperidin-2-yl)benzoic acid

Introduction to 3-(3,5-dimethylpiperidin-2-yl)benzoic acid (CAS No. 2172498-25-6)

3-(3,5-dimethylpiperidin-2-yl)benzoic acid (CAS No. 2172498-25-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a piperidine ring substituent at the 3-position of the benzoic acid moiety. The 3,5-dimethylpiperidin-2-yl group introduces steric and electronic effects that modulate the compound's interactions with biological targets, making it a promising candidate for further investigation in drug discovery and material science applications.

The synthesis of 3-(3,5-dimethylpiperidin-2-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidine ring through nucleophilic substitution or condensation reactions with appropriate precursors is a critical step in the synthetic pathway. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular geometry and bonding interactions, which are essential for understanding its reactivity and potential applications.

In recent years, 3-(3,5-dimethylpiperidin-2-yl)benzoic acid has been studied for its potential pharmacological properties. The combination of the benzoic acid moiety and the piperidine substituent suggests that this compound may exhibit properties such as inhibitory activity against certain enzymes or receptors. Preliminary studies have indicated that derivatives of benzoic acid with piperidine groups can interact with biological targets in ways that may lead to therapeutic benefits. For instance, modifications in the substitution pattern can influence binding affinity and selectivity, which are crucial factors in drug design.

One of the most intriguing aspects of 3-(3,5-dimethylpiperidin-2-yl)benzoic acid is its potential role in modulating inflammatory pathways. Benzoic acid derivatives have been known to possess anti-inflammatory properties due to their ability to inhibit cyclooxygenase (COX) enzymes and other inflammatory mediators. The presence of the 3,5-dimethylpiperidin-2-yl group may enhance these effects by improving solubility and bioavailability while maintaining or even increasing binding affinity to target proteins. This makes it a valuable scaffold for developing novel anti-inflammatory agents.

Furthermore, the compound's structural features make it a suitable candidate for further derivatization to explore new pharmacological profiles. By introducing additional functional groups or altering the substitution pattern on the piperidine ring, researchers can fine-tune the compound's properties to achieve desired outcomes. Such modifications can lead to compounds with enhanced efficacy, reduced side effects, or improved pharmacokinetic profiles. This flexibility underscores the importance of 3-(3,5-dimethylpiperidin-2-yl)benzoic acid as a building block in medicinal chemistry.

The application of computational methods has also played a significant role in studying 3-(3,5-dimethylpiperidin-2-yl)benzoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can provide insights into binding modes, energetics of interaction, and potential conformational changes upon binding. Such information is invaluable for designing experiments and optimizing synthetic routes.

Recent advancements in high-throughput screening (HTS) have enabled rapid evaluation of large libraries of compounds for biological activity. 3-(3,5-dimethylpiperidin-2-yl)benzoic acid has been incorporated into such screens to identify potential leads for drug development. The results from these screenings have highlighted its promise as an active molecule against various disease-related targets. For example, studies have shown that derivatives of this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation or neurological disorders.

The chemical stability and solubility of 3-(3,5-dimethylpiperidin-2-yl)benzoic acid are also important considerations for its practical applications. Researchers have investigated methods to improve its stability under various conditions, such as storage stability at different temperatures or compatibility with biological buffers. Solubility studies have been conducted to enhance its bioavailability when used in pharmaceutical formulations. These efforts are crucial for ensuring that the compound remains effective throughout its intended use.

In conclusion, 3-(3,5-dimethylpiperidin-2-yl)benzoic acid (CAS No. 2172498-25-6) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents with improved efficacy and selectivity. Ongoing studies continue to explore its pharmacological properties and applications in drug discovery pipelines.